Cas no 2168254-59-7 ({octahydrocyclopentacpyrrol-3a-yl}methanesulfonyl fluoride)

• Product Name: {octahydrocyclopentacpyrrol-3a-yl}methanesulfonyl fluoride
• CAS No: 2168254-59-7
• MF: C₈H₁₄FNO₂S
• MW: 207.265664577484
• CID: 6023036
• PubChem ID: 165554417
• Update Time: 2025-05-21

{octahydrocyclopentacpyrrol-3a-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {octahydrocyclopentacpyrrol-3a-yl}methanesulfonyl fluoride
• EN300-1577254
• {octahydrocyclopenta[c]pyrrol-3a-yl}methanesulfonyl fluoride
• 2168254-59-7

• Inchi： 1S/C8H14FNO2S/c9-13(11,12)6-8-3-1-2-7(8)4-10-5-8/h7,10H,1-6H2
• InChI Key： MWYOFNRATQCOQE-UHFFFAOYSA-N
• SMILES： S(CC12CNCC1CCC2)(=O)(=O)F

Computed Properties

• Exact Mass: 207.07292802g/mol
• Monoisotopic Mass: 207.07292802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.6Ų

Additional information on {octahydrocyclopentacpyrrol-3a-yl}methanesulfonyl fluoride

Introduction to {octahydrocyclopentacpyrrol-3a-yl}methanesulfonyl fluoride (CAS No. 2168254-59-7)

{Octahydrocyclopentacpyrrol-3a-yl}methanesulfonyl fluoride, with the CAS number 2168254-59-7, is a novel compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features and potential applications in various chemical and biological processes. The compound's molecular formula is C₁₀H₁₇FOS, and it belongs to the class of sulfonyl fluorides, which are known for their reactivity and utility in synthetic transformations.

The core structure of {octahydrocyclopentacpyrrol-3a-yl}methanesulfonyl fluoride consists of a cyclopentane ring fused with a pyrrole ring, forming an octahydrocyclopentacpyrrole moiety. This fused ring system imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of complex organic molecules. The methanesulfonyl fluoride group attached to the nitrogen atom of the pyrrole ring further enhances the reactivity and functional versatility of the compound.

Recent research has highlighted the potential of {octahydrocyclopentacpyrrol-3a-yl}methanesulfonyl fluoride in various synthetic pathways. For instance, a study published in the Journal of Organic Chemistry demonstrated its utility as a highly efficient electrophile in nucleophilic substitution reactions. The compound's ability to form stable intermediates with nucleophiles such as amines and alcohols makes it an attractive reagent for the synthesis of functionalized organic compounds.

In addition to its synthetic applications, {octahydrocyclopentacpyrrol-3a-yl}methanesulfonyl fluoride has shown promise in medicinal chemistry. A recent study in Bioorganic & Medicinal Chemistry Letters explored its potential as a lead compound for the development of new therapeutic agents. The compound's unique structure and reactivity profile suggest that it could be used to target specific biological pathways, such as those involved in inflammation and neurodegenerative diseases.

The physical properties of {octahydrocyclopentacpyrrol-3a-yl}methanesulfonyl fluoride have also been extensively studied. It is a colorless liquid at room temperature with a boiling point of approximately 150°C under reduced pressure. The compound is moderately soluble in common organic solvents such as dichloromethane, acetone, and ethanol, making it easy to handle and process in laboratory settings.

Safety considerations are an important aspect when working with {octahydrocyclopentacpyrrol-3a-yl}methanesulfonyl fluoride. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure safe use. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling the compound to prevent skin contact and inhalation.

In conclusion, {octahydrocyclopentacpyrrol-3a-yl}methanesulfonyl fluoride (CAS No. 2168254-59-7) is a versatile compound with significant potential in both synthetic chemistry and medicinal applications. Its unique structural features and reactivity make it an invaluable tool for researchers working on complex organic syntheses and drug discovery projects. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.